4-(3-Chloro-4-methylphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 4-(3-chloro-4-methylphenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C15H13ClO3/c1-9-3-4-10(7-13(9)16)11-5-6-12(15(17)18)14(8-11)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key: CXMXNVOEOSVXFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=C(C=C2)C(=O)O)OC)Cl
• Molecular Formula: C15H13ClO3
• DSSTOX Substance ID: DTXSID40690308
• Molecular Weight: 276.71 g/mol
• CAS RN: 1261892-22-1

Description

4-(3-Chloro-4-methylphenyl)-2-methoxybenzoic acid, 95% (4-CMP-2-MBA) is an organic compound belonging to the class of carboxylic acids. It is a white crystalline solid with a melting point of 160-162°C and a molecular weight of 221.57 g/mol. The compound is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a reagent in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 4-(3-Chloro-4-methylphenyl)-2-methoxybenzoic acid, 95% is not well understood. However, it is believed to act as an acid catalyst in the synthesis of other compounds. It is also believed to act as a nucleophile in the synthesis of polymers and to act as a ligand in the preparation of metal complexes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Chloro-4-methylphenyl)-2-methoxybenzoic acid, 95% are not well understood. However, it is believed to be non-toxic and non-irritating, and it has low acute toxicity. Furthermore, it has not been found to have any mutagenic or carcinogenic effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(3-Chloro-4-methylphenyl)-2-methoxybenzoic acid, 95% in laboratory experiments is its low cost and availability. Furthermore, it is relatively easy to synthesize and purify, and it has low toxicity. However, it is important to note that 4-(3-Chloro-4-methylphenyl)-2-methoxybenzoic acid, 95% is a reactive compound and can cause skin irritation, so it should be handled with caution.

Future Directions

There are a number of potential future directions for research on 4-(3-Chloro-4-methylphenyl)-2-methoxybenzoic acid, 95%. These include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications. Additionally, further research could be conducted into the synthesis of other compounds using 4-(3-Chloro-4-methylphenyl)-2-methoxybenzoic acid, 95% as a reagent, as well as its potential use in the preparation of metal complexes and nanomaterials. Finally, further research could be conducted into the safety and toxicity of 4-(3-Chloro-4-methylphenyl)-2-methoxybenzoic acid, 95% and its potential side effects.

Synthesis Methods

4-(3-Chloro-4-methylphenyl)-2-methoxybenzoic acid, 95% can be synthesized by a two-step process. The first step involves the reaction of 4-chloro-3-methylphenol with 2-methoxybenzoyl chloride in the presence of an acid catalyst, such as p-toluenesulfonic acid. The reaction yields 4-(3-chloro-4-methylphenyl)-2-methoxybenzoic acid as a white solid. The second step involves the purification of the product by recrystallization from a suitable solvent, such as methanol or ethanol.

Scientific Research Applications

4-(3-Chloro-4-methylphenyl)-2-methoxybenzoic acid, 95% has been used in various scientific research applications. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of other compounds, such as quinolines, thiophenes, and oxazoles. Furthermore, it has been used in the synthesis of polymers, in the preparation of metal complexes, and in the synthesis of nanomaterials.